5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide

• Molecular Formula: C23H30N2O4S
• Molecular Weight: 430.6 g/mol
• IUPAC Name: 5-tert-butyl-2,3-dimethyl-N-[4-(morpholine-4-carbonyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C23H30N2O4S/c1-16-14-19(23(3,4)5)15-21(17(16)2)30(27,28)24-20-8-6-18(7-9-20)22(26)25-10-12-29-13-11-25/h6-9,14-15,24H,10-13H2,1-5H3
• InChI Key: LRCMZXKHTAFOQG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC(=C1)C(C)(C)C)S(=O)(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3)C
• Canonical SMILES: CC1=CC(=CC(=C1C)S(=O)(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3)C(C)(C)C

Description

5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK plays a crucial role in the development and activation of B-cells, making it an attractive target for the treatment of B-cell malignancies. TAK-659 has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of various B-cell malignancies.

Mechanism of Action

BTK is a key signaling molecule in the B-cell receptor (BCR) pathway, which is essential for the survival and proliferation of B-cells. 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide binds to the active site of BTK, preventing its activation and downstream signaling. This results in the inhibition of B-cell proliferation and survival, leading to tumor cell death.
Biochemical and Physiological Effects
5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. It has also been shown to be well-tolerated in preclinical studies, with no significant toxicity observed at therapeutic doses. In addition to its anti-tumor effects, 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide has also been shown to have immunomodulatory effects, including the inhibition of inflammatory cytokine production.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide is its specificity for BTK, which reduces the likelihood of off-target effects. It is also effective in overcoming resistance to other BTK inhibitors, making it a promising therapeutic option for patients who have failed other treatments. However, like all experimental drugs, 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide has limitations. It is still in the early stages of clinical development, and its long-term safety and efficacy have yet to be established. Additionally, the cost of producing 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide may limit its availability for research purposes.

Future Directions

There are several potential future directions for the development of 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide. One possibility is the exploration of its use in combination with other therapies, such as chemotherapy or immunotherapy. Another potential application is the use of 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide in the treatment of autoimmune diseases, where BTK plays a role in the pathogenesis. Finally, further research is needed to identify biomarkers that can predict response to 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide, which could help to identify patients who are most likely to benefit from the treatment.

Synthesis Methods

The synthesis of 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide involves several steps, starting with the reaction of 4-nitrophenylsulfonamide with 4-(4-morpholinyl)benzaldehyde to form an intermediate compound. This is then reacted with tert-butyl 2,3-dimethylacrylate to form the desired product. The synthesis is relatively straightforward and can be performed on a large scale.

Scientific Research Applications

5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these models, 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide has shown potent anti-tumor activity, both as a single agent and in combination with other therapies. 5-tert-butyl-2,3-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide has also been shown to be effective in overcoming resistance to other BTK inhibitors, such as ibrutinib.